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Compound of Interest

Compound Name: Triethyl arsenate

Cat. No.: B090927 Get Quote

Technical Support Center: Safe Handling of
Triethyl Arsenate
This guide provides essential safety information, troubleshooting advice, and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

triethyl arsenate. Adherence to these protocols is critical due to the high toxicity and

carcinogenic potential of this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of triethyl arsenate?

A1: Triethyl arsenate is a highly toxic and carcinogenic organoarsenic compound.[1][2] The

primary routes of exposure are inhalation and skin contact, both of which can lead to severe

health effects.[2] It is classified as toxic if swallowed or inhaled and is suspected of causing

cancer. Additionally, it poses a significant environmental hazard.

Q2: What are the established occupational exposure limits for triethyl arsenate?

A2: While specific occupational exposure limits for triethyl arsenate are not readily available,

the Occupational Safety and Health Administration (OSHA) has established a Permissible

Exposure Limit (PEL) for organic arsenic compounds of 0.5 mg/m³ as an 8-hour time-weighted

average (TWA).[1][3] It is crucial to keep workplace exposure well below this limit.
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Q3: What type of gloves should I use when handling triethyl arsenate?

A3: For handling triethyl arsenate, it is recommended to use gloves made of nitrile or butyl

rubber.[4][5] Always use thicker, chemical-resistant gloves rather than thin disposable gloves,

which may offer inadequate protection.[6] It is critical to double-glove and to change gloves

immediately if contamination is suspected. Since specific breakthrough time data for triethyl
arsenate is not available, it is essential to consult the glove manufacturer's chemical resistance

guide and to conduct a site-specific risk assessment.

Q4: What is the appropriate respiratory protection for working with triethyl arsenate?

A4: All work with triethyl arsenate that has the potential to generate aerosols or vapors must

be conducted in a certified chemical fume hood. If there is a risk of exposure exceeding the

occupational exposure limits, a NIOSH-approved respirator is required. For any detectable

concentration, a full-facepiece self-contained breathing apparatus (SCBA) in a pressure-

demand or other positive-pressure mode is recommended.

Q5: What should I do in case of a small spill of triethyl arsenate in the laboratory?

A5: In the event of a small spill, evacuate the immediate area and alert your supervisor. If you

are trained and it is safe to do so, follow the detailed spill cleanup protocol outlined in this

guide. This involves containing the spill, neutralizing it with an appropriate agent, absorbing the

residue, and decontaminating the area.[7][8][9] Always wear the appropriate personal

protective equipment (PPE) during cleanup.

Quantitative Data Summary
The following table summarizes key quantitative data for handling arsenic compounds. Note

that specific data for triethyl arsenate is limited, and values for related compounds are

provided as a conservative guideline.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.hse.gov.uk/comah/sragtech/techmeasspill.htm
https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://ehs.princeton.edu/chemical/spill/procedures
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source/Compound

Occupational Exposure Limits

OSHA PEL (Organic Arsenic) 0.5 mg/m³ (8-hour TWA) [1][3]

ACGIH TLV (Inorganic Arsenic) 0.01 mg/m³ (8-hour TWA) [10][11]

Glove Recommendations

Recommended Materials Nitrile, Butyl Rubber [4][5]

Breakthrough Time (General) > 8 hours (for some chemicals) [12]

Emergency Procedures

Eye Exposure
Flush with water for at least 15

minutes
[8]

Skin Exposure
Wash with soap and water

immediately
[8]

Experimental Protocols
Protocol for Decontamination of a Small Triethyl
Arsenate Spill
Objective: To safely clean and decontaminate a small spill (less than 100 mL) of triethyl
arsenate in a laboratory setting.

Materials:

Chemical spill kit containing:

Inert absorbent material (e.g., vermiculite, sand)

Sodium hypochlorite solution (bleach, diluted to 5-10%) or another suitable oxidizing agent

Sodium thiosulfate solution (for neutralizing bleach)

Heavy-duty chemical-resistant gloves (nitrile or butyl rubber)
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Chemical splash goggles and face shield

Impervious lab coat or apron

Shoe covers

NIOSH-approved respirator

Plastic bags for hazardous waste disposal

Scoop and dustpan (non-sparking)

Procedure:

Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the

immediate area of the spill. Restrict access to the contaminated area.

Don Personal Protective Equipment (PPE): Before beginning cleanup, put on all required

PPE, including double gloves, goggles, face shield, lab coat, and respirator.

Contain the Spill: If the spill is spreading, use an inert absorbent material from the spill kit to

create a dike around the spill to prevent further contamination.[7]

Absorb the Liquid: Gently cover the spill with more absorbent material. Avoid creating dust.

Decontaminate: Carefully apply a 5-10% sodium hypochlorite (bleach) solution to the

absorbed spill. The bleach will oxidize the organoarsenic compound. Allow a contact time of

at least 30 minutes.

Neutralize (if using bleach): After the decontamination period, neutralize the excess bleach

by applying a sodium thiosulfate solution.

Collect Waste: Using a non-sparking scoop and dustpan, carefully collect all the

contaminated absorbent material. Place it in a labeled, heavy-duty plastic bag for hazardous

waste.

Clean the Area: Wipe the spill area with a cloth soaked in a decontamination solution,

followed by a clean, wet cloth. Dry the area thoroughly.
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Dispose of Waste: All contaminated materials, including gloves, absorbent, and cleaning

cloths, must be disposed of as hazardous waste according to your institution's guidelines.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water.

Report the Incident: Report the spill to your supervisor and your institution's environmental

health and safety office, even if you have cleaned it up yourself.

Visualizations
Logical Workflow for PPE Selection
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Start: Handling
Triethyl Arsenate

Is the work performed in a
certified chemical fume hood?

Wear NIOSH-approved
full-facepiece SCBA

No

Wear chemical splash
goggles and face shield

Yes

Select appropriate gloves
(Nitrile or Butyl Rubber)

Wear double gloves

Yes

Wear impervious lab coat,
long pants, and closed-toe shoes

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling triethyl arsenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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